N-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-2-furamide

• IUPAC Name: N-[4-(3-bromophenyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C14H9BrN2O2S/c15-10-4-1-3-9(7-10)11-8-20-14(16-11)17-13(18)12-5-2-6-19-12/h1-8H,(H,16,17,18)
• InChI Key: DDUINLZVLNJUGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=CSC(=N2)NC(=O)C3=CC=CO3
• Molecular Formula: C14H9BrN2O2S
• Molecular Weight: 349.20 g/mol

Description

Synthesis Analysis

• N-(4-bromophenyl)furan-2-carboxamide was synthesized by reacting furan-2-carbonyl chloride with 4-bromoaniline in the presence of Et3N, yielding high yields of 94% (Siddiqa et al., 2022).

Molecular Structure Analysis

• The molecular and electronic structures of thiazole-based heterocyclic amides, closely related to the compound of interest, were investigated experimentally by X-ray diffraction and theoretically by density functional theory (Çakmak et al., 2022).

Chemical Reactions and Properties

• N-(4-bromophenyl)furan-2-carboxamide and its analogues demonstrated significant in vitro antibacterial activities against various drug-resistant bacteria (Siddiqa et al., 2022).

Physical Properties Analysis

• For related compounds, the physical properties like crystal packing and stabilization are mainly influenced by hydrogen bonds and π-interactions, as identified in antipyrine derivatives (Saeed et al., 2020).

Future Directions

The future directions for “N-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-2-furamide” could involve further exploration of its biological activities and potential applications in medicine, given the diverse biological activities exhibited by thiazole compounds. Additionally, further studies could be conducted to elucidate its mechanism of action and to optimize its synthesis process.